Cas no 2171225-56-0 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid
• CAS No: 2171225-56-0
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6217060
• PubChem ID: 165514117
• Update Time: 2025-05-20

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid
• EN300-1530031
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylbut-2-enoic acid
• 2171225-56-0

• Inchi： 1S/C24H26N2O5/c1-3-21(22(27)25-13-12-15(2)23(28)29)26-24(30)31-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-12,20-21H,3,13-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)/b15-12+/t21-/m0/s1
• InChI Key： ACLKHLHLHAVMKR-NKSQBSFPSA-N
• SMILES： O(C(N[C@H](C(NC/C=C(/C(=O)O)\C)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid

Comprehensive Overview of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid (CAS No. 2171225-56-0)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid (CAS No. 2171225-56-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique 2-methylbut-2-enoic acid backbone coupled with an Fmoc-protected amino group, making it a valuable building block for designing bioactive peptides and small-molecule drugs. Its structural complexity and versatility have garnered significant attention in the fields of medicinal chemistry and bioconjugation.

The growing demand for peptide-based therapeutics has propelled interest in advanced intermediates like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid. Researchers frequently search for "Fmoc-amino acid derivatives" or "CAS 2171225-56-0 applications" to explore its role in drug discovery. Its compatibility with solid-phase peptide synthesis (SPPS) and ability to introduce steric hindrance or conformational constraints into peptide chains make it particularly useful for modulating pharmacokinetic properties.

In recent years, the compound has been investigated for its potential in targeted drug delivery systems and protease-resistant peptide design. The 2-methylbut-2-enoic acid moiety contributes to enhanced metabolic stability, a hot topic in peptide engineering discussions. Searches for "how to improve peptide stability" or "Fmoc-protected unnatural amino acids" often lead to derivatives like this, highlighting its relevance in addressing oral bioavailability challenges.

The synthetic utility of CAS 2171225-56-0 extends to structure-activity relationship (SAR) studies, where its chiral center and unsaturated side chain enable precise molecular modifications. Pharmaceutical chemists value its role in creating peptidomimetics, especially for targets like GPCRs and protein-protein interactions. Its Fmoc group allows for orthogonal deprotection strategies, a feature commonly searched in "peptide synthesis protecting groups" queries.

Quality control of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid involves advanced analytical techniques such as HPLC and mass spectrometry, ensuring purity for critical research applications. The compound's storage stability and solubility profiles are frequently discussed topics in research forums, reflecting practical concerns in laboratory use. Its molecular weight (exact mass calculations) often appears in mass spec databases searches.

Emerging trends in personalized medicine and biologics development have further increased the importance of such specialty amino acid derivatives. The compound's CAS number 2171225-56-0 serves as a unique identifier in patent literature and material transfer agreements, particularly for academic-industrial collaborations. Recent publications exploring "unnatural amino acids in cancer therapeutics" often reference similar structures.

From a commercial perspective, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid is available through specialty chemical suppliers with varying purity grades (typically 95%-98%). Pricing trends correlate with the expanding peptide API market, which is projected to grow significantly due to increasing diabetes and obesity therapeutics development. The compound's synthetic scalability remains a key consideration for process chemistry teams.

Environmental and handling considerations for this compound align with standard laboratory safety protocols for Fmoc-protected compounds. While not classified as hazardous, proper storage conditions (typically -20°C under inert atmosphere) are emphasized in technical datasheets. These practical aspects frequently appear in "amino acid derivative handling" search queries from new researchers.

The future research directions for CAS 2171225-56-0 may involve its incorporation into cyclic peptides or stapled peptides, areas gaining traction in oncology research. Its structural features could contribute to developing cell-penetrating peptides, another trending topic in drug delivery literature. The compound's stereochemical purity remains crucial, as evidenced by searches for "chiral HPLC methods for amino acid derivatives".

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbut-2-enoic acid represents a sophisticated tool in modern peptide science, addressing multiple challenges in therapeutic development. Its unique combination of Fmoc protection, chirality, and unsaturated functionality ensures continued relevance across biochemical research and pharmaceutical innovation landscapes.